1-(N-(4,6-Dimethylpyrimidin-2-yl)carbamimidoyl)piperidine-4-carboxamide

• IUPAC Name: 1-[N'-(4,6-dimethylpyrimidin-2-yl)carbamimidoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C13H20N6O/c1-8-7-9(2)17-13(16-8)18-12(15)19-5-3-10(4-6-19)11(14)20/h7,10H,3-6H2,1-2H3,(H2,14,20)(H2,15,16,17,18)
• InChI Key: ZKJZUIQIVLXSKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N=C(N)N2CCC(CC2)C(=O)N)C
• Molecular Formula: C13H20N6O
• Molecular Weight: 276.34 g/mol

Description

Cambridge ID 6339195 is a chemical compound listed in the ChemBridge database. It is used in various scientific research applications due to its unique chemical properties.

Chemical Reactions Analysis

Cambridge ID 6339195 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the specific reaction pathway .

Scientific Research Applications

Cambridge ID 6339195 has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be used in studies involving enzyme interactions or cellular pathways. In medicine, it could be investigated for its potential therapeutic effects or as a diagnostic tool. In industry, Cambridge ID 6339195 might be used in the development of new materials or chemical processes .

Mechanism of Action

The mechanism of action for Cambridge ID 6339195 involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Cambridge ID 6339195 can be compared with other similar compounds in terms of its chemical structure and properties. Similar compounds might include those with analogous functional groups or similar molecular frameworks. The uniqueness of Cambridge ID 6339195 lies in its specific chemical configuration, which may confer distinct reactivity or biological activity compared to other compounds .

Conclusion

Cambridge ID 6339195 is a versatile compound with significant potential in various scientific research fields. Its unique chemical properties make it a valuable tool for researchers in chemistry, biology, medicine, and industry.